Cas no 1821-12-1 (4-Phenylbutyric acid)

Phenylbutyric acid is a chemical product, and its molecular formula is c10h12o2

4-Phenylbutyric acid structure

Product Name:4-Phenylbutyric acid

CAS No:1821-12-1

Molecular Formula:C₁₀H₁₂O₂

Molecular Weight:164.2011

MDL:MFCD00004403

CID:42036

PubChem ID:87574802

4-Phenylbutyric acid Properties

Names and Identifiers

- 4-Phenylbutanoic acid
- PBA
- TIMTEC-BB SBB008452
- PHENYLBUTYRIC ACID
- GAMMA-PHENYL-N-BUTYRIC ACID
- GAMA-PHENYLBUTYRIC ACID
- 4-PHENYL-N-BUTYRIC ACID
- Benzenebutanoic acid
- Benzenebutyric acid
- Butyric acid, 4-phenyl-
- gamma-Phenylbutyric acid
- omega-Phenylbutanoic acid
- 4-PHENYBUTYTIC ACID
- 4-Phenylbutyric acid
- &#947
- &#969
- -Phenylbutanoic acid
- -Phenylbutyric acid
- -Phenyl-n-butyric acid
- 4-PHENYL-BUTANOIC ACID
- 1-Phenylbutyric acid
- 4-phenylbutyrate
- GAMMA-PHENYL-BUTYRIC ACID
- 4-Phenyl-butyric acid
- omega-phenylbutyric acid
- 4-Phenyl butyric acid
- .gamma.-Phenylbutyric acid
- .omega.-Phe
- 4-PBA
- gamma-phenyl-Butyrate
- KBio2_001811
- AM84635
- 4-Phenylbutyric Acid-13C6
- InChI=1/C10H12O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,11,12)
- KBio1_001854
- BCP10715
- .omega.-Phenylbutanoic acid
- CX1106
- BDBM50480960
- CHEBI:41500
- Spectrum5_001003
- Z234895119
- NCGC00018113-02
- 3tz2
- DTXSID2037631
- SPBio_001755
- P0643
- gamma-Phenylbutyrate
- KBioGR_000384
- NC00469
- NCGC00018113-01
- 2-methyl-1-phenyl-propan-2-amine
- KBio2_006947
- SMR000059104
- AI3-12065
- 4-phenyl-Butyrate
- DB06819
- 4-Phenylbutyric acid (4-PBA)
- MLS000069408
- KBioSS_001811
- BSPBio_002484
- DivK1c_006910
- EINECS 217-341-8
- KBio2_004379
- NCGC00018113-03
- PS-4322
- bmse000701
- MLS001076482
- 4-PHENYLBUTYRIC-D11 ACID
- DTXCID0017631
- OBKXEAXTFZPCHS-UHFFFAOYSA-
- EC 217-341-8
- Spectrum3_000782
- C21793
- 4-PHENYLBUTYRIC-2,2,3,3-D4 ACID
- Benzenebutanoate
- SY004771
- 1262970-43-3
- 4-PBA;Benzenebutyric acid
- gamma-Phenylbutanoic acid
- Epitope ID:167707
- GTPL8480
- AC-3254
- NCGC00018113-18
- HMS3259M07
- s3592
- HY-A0281
- BRD-K67102207-236-01-0
- FT-0673736
- g-Phenylbutanoic acid
- FT-0619401
- Spectrum_001331
- g-Phenylbutanoate
- F2190-0002
- Opera_ID_387
- NCGC00018113-04
- 3-phenylpropylcarboxylic acid
- EN300-35719
- HMS2234G14
- MFCD00004403
- Benzenebutyrate
- 4-Phenolsulfonic acid sodium
- KBio3_001704
- Q27088364
- w-Phenylbutanoate
- 2ay7
- HDInhib_000004
- NS00008326
- NSC295
- SpecPlus_000814
- CHEMBL1469
- NCI60_002455
- w-Phenylbutanoic acid
- Spectrum4_000092
- .gamma.-Phenyl-n-butyric acid
- Spectrum2_001798
- 1821-12-1
- g-Phenylbutyric acid
- UNII-7WY7YBI87E
- BRD-K67102207-001-02-6
- CS-D1686
- 7WY7YBI87E
- STR05306
- Q-200507
- 4-Phenyl-n-butyrate
- A812651
- g-phenyl-Butyrate
- omega-Phenylbutanoate
- SCHEMBL1716
- PHENYLBUTANOIC ACID
- g-Phenylbutyrate
- 461391-24-2
- g-phenyl-Butyric acid
- NSC-295
- NCI60_020145
- gamma-Phenylbutanoate
- 4-Phenylbutyric acid sodium 100 microg/mL in Acetonitrile:Water
- 4-Phenylbutyric acid, 99%
- AKOS000154540
- NSC 295
- CCG-39733
- BRD-K67102207-236-07-7
- BRD-K67102207-236-06-9
- BRD-K67102207-236-08-5
- Phenylbutyrate
- DA-60378
- STL164372
- +Expand
- MDL： MFCD00004403
- InChIKey： OBKXEAXTFZPCHS-UHFFFAOYSA-N
- Inchi： 1S/C10H12O2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H,11,12)
- SMILES： O([H])C(C([H])([H])C([H])([H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
- BRN： 638180

Computed Properties

Exact Mass: 164.08376
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 164.08373
Heavy Atom Count: 12
Complexity: 137
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 2.09390
PSA: 37.3
Refractive Index: 1.5405 (estimate)
Water Partition Coefficient: 5.3 g/L at 40 ºC
Boiling Point: 175°C/20mmHg(lit.)
Melting Point: 49.0 to 53.0 deg-C
Flash Point: Fahrenheit: >235.4 ° f
Celsius: >113 ° c
Solubility: 5.3g/l
Color/Form: powder
Solubility: Soluble
pka: 4.76(at 25℃)
Density: 1.0326 (rough estimate)

4-Phenylbutyric acid Security Information

Symbol: GHS07
WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S22;S24/25
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/37/38
Signal Word：Warning
TSCA：Yes

4-Phenylbutyric acid Customs Data

HS CODE：29163900

4-Phenylbutyric acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA97481-1mg	4-Phenylbutyric acid	1821-12-1	98%	1mg	$4.00	2024-04-20
Alichem	A019115942-500g	4-Phenylbutanoic acid	1821-12-1	98%	500g	$299.98	2023-09-02
Ambeed	A148817-1mg	4-Phenylbutanoic acid	1821-12-1	98%	1mg	$5.0	2024-08-03
Apollo Scientific	OR2390-25g	4-Phenylbutanoic acid	1821-12-1	98%	25g	£19.00	2024-05-25
AstaTech	CX1106-50/G	4-PHENYLBUTANOIC ACID	1821-12-1	97%	50g	$101	2023-09-15
ChemScence	CS-D1686-100g	4-Phenylbutyric acid	1821-12-1	99.98%	100g	$62.0	2022-04-27
Crysdot LLC	CD12103191-500g	4-Phenylbutanoic acid	1821-12-1	98%	500g	$280	2024-07-24
Enamine	EN300-35719-0.05g	4-phenylbutanoic acid	1821-12-1	98%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D503735-250g	4-Phenylbutyric acid	1821-12-1	>95%	250g	$250	2022-10-17
Fluorochem	214820-1g	4-Phenylbutanoic acid	1821-12-1	98%	1g	￡10.00	2022-02-28